Cas no 1783963-34-7 (4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol)

4-(1-Amino-2-methylpropan-2-yl)-3-methoxyphenol is a substituted phenolic compound featuring both an amino and methoxy functional group, making it a versatile intermediate in organic synthesis. Its structural properties, including the sterically hindered tertiary amine and electron-donating methoxy group, contribute to its reactivity in selective coupling and functionalization reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where its unique scaffold can serve as a building block for bioactive molecules. The presence of the phenol group allows for further derivatization, while the amine moiety enhances solubility and coordination potential. Its stability under standard conditions ensures reliable handling and storage.
4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol structure
1783963-34-7 structure
Product Name:4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol
CAS No:1783963-34-7
MF:C11H17NO2
MW:195.258183240891
CID:6076938
PubChem ID:105426158
Update Time:2025-06-15

4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol
    • 1783963-34-7
    • EN300-1803421
    • Inchi: 1S/C11H17NO2/c1-11(2,7-12)9-5-4-8(13)6-10(9)14-3/h4-6,13H,7,12H2,1-3H3
    • InChI Key: OGMUXRKWYMTMEN-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1C(C)(C)CN)O

Computed Properties

  • Exact Mass: 195.125928785g/mol
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.5Ų

4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol Pricemore >>

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Additional information on 4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol

Research Briefing on 4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol (CAS: 1783963-34-7) in Chemical Biology and Pharmaceutical Applications

The compound 4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol (CAS: 1783963-34-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its structural motif, featuring an amino and methoxy group, has been shown to enhance binding affinity and selectivity in enzyme inhibition assays. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating kinase activity, suggesting potential applications in oncology.

In addition to its role as a synthetic intermediate, this compound has been investigated for its direct biological effects. Preclinical studies indicate that it exhibits anti-inflammatory and antioxidant properties, possibly due to its phenolic structure. Researchers have explored its potential in treating neurodegenerative diseases, where oxidative stress plays a critical role. A recent in vitro study reported a significant reduction in reactive oxygen species (ROS) levels in neuronal cells treated with this compound.

The pharmacokinetic profile of 4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol has also been a subject of investigation. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies suggest favorable bioavailability and metabolic stability, making it a promising candidate for further drug development. However, challenges such as optimizing its solubility and minimizing off-target effects remain areas of active research.

Looking ahead, the integration of computational chemistry and high-throughput screening methods is expected to accelerate the discovery of derivatives with enhanced therapeutic properties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore the full potential of this compound in addressing unmet medical needs.

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